Cas no 2137720-33-1 (3-(Heptan-4-yl)thiophene-2-carboxylic acid)

• Product Name: 3-(Heptan-4-yl)thiophene-2-carboxylic acid
• CAS No: 2137720-33-1
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 6564369
• PubChem ID: 165449334
• Update Time: 2025-10-24

3-(Heptan-4-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137720-33-1
• EN300-716523
• 3-(heptan-4-yl)thiophene-2-carboxylic acid
• 3-(Heptan-4-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H18O2S/c1-3-5-9(6-4-2)10-7-8-15-11(10)12(13)14/h7-9H,3-6H2,1-2H3,(H,13,14)
• InChI Key： RPUIHJVXSPZIAF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C(CCC)CCC

Computed Properties

• Exact Mass: 226.10275099g/mol
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(Heptan-4-yl)thiophene-2-carboxylic acid

Introduction to 3-(Heptan-4-yl)thiophene-2-carboxylic acid (CAS No. 2137720-33-1)

3-(Heptan-4-yl)thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137720-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivative family, which is well-known for its broad spectrum of biological activities and structural versatility. The presence of a heptan-4-yl side chain in its molecular structure introduces unique physicochemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 3-(Heptan-4-yl)thiophene-2-carboxylic acid consists of a thiophene core substituted at the 3-position with a heptan-4-yl group, while the 2-position bears a carboxylic acid functional group. This arrangement imparts both lipophilicity, due to the alkyl chain, and reactivity, due to the carboxylic acid moiety, which can be further functionalized through various chemical transformations. Such structural features make it a promising candidate for applications in drug design and development, as well as in the creation of advanced materials with tailored properties.

In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in various therapeutic contexts. 3-(Heptan-4-yl)thiophene-2-carboxylic acid has been explored as a building block in the synthesis of bioactive molecules, particularly those targeting neurological disorders and inflammatory conditions. The compound's ability to interact with biological targets such as enzymes and receptors has been investigated through computational modeling and experimental studies. These investigations have highlighted its potential as a scaffold for developing novel pharmacological agents.

One of the most compelling aspects of 3-(Heptan-4-yl)thiophene-2-carboxylic acid is its versatility in chemical modifications. The carboxylic acid group at the 2-position can be readily converted into esters, amides, or other derivatives, while the heptan-4-yl side chain can be used to enhance solubility or metabolic stability. This flexibility has allowed researchers to tailor the compound's properties for specific applications. For instance, modifications at the carboxylic acid moiety have been shown to influence binding affinity and pharmacokinetic profiles, making it an attractive option for medicinal chemists seeking to optimize lead compounds.

The synthesis of 3-(Heptan-4-yl)thiophene-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts alkylation followed by oxidation or carboxylation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications. The development of greener synthetic routes has also been a focus, with efforts aimed at reducing waste and minimizing hazardous byproducts.

In the realm of materials science, 3-(Heptan-4-yl)thiophene-2-carboxylic acid has been investigated for its potential use in organic electronics. Thiophene-based compounds are widely employed in the fabrication of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices due to their excellent charge transport properties. The introduction of a heptan-4-yl group can influence film formation and charge mobility, making it possible to fine-tune device performance. Researchers have explored its incorporation into polymer blends and small-molecule emitters to enhance efficiency and stability in electronic applications.

Recent studies have also delved into the biological activity of 3-(Heptan-4-yl)thiophene-2-carboxylic acid and its derivatives. In vitro assays have revealed that certain modifications can lead to compounds with anti-inflammatory, antimicrobial, or even anticancer properties. For example, derivatives with enhanced solubility have shown improved bioavailability in preclinical models. These findings underscore the importance of structure-function relationships in drug discovery and highlight the need for further exploration of thiophene-based scaffolds.

The future prospects for 3-(Heptan-4-yl)thiophene-2-carboxylic acid are promising, with ongoing research aimed at expanding its applications across multiple domains. In pharmaceuticals, efforts are underway to identify new therapeutic targets and develop next-generation drugs based on this compound. In materials science, innovations in nanotechnology may enable novel applications such as flexible electronics and smart materials. As our understanding of molecular interactions deepens, so too will the potential uses for this versatile compound.

In conclusion,3-(Heptan-4-yli thieno[3c]pyridine - 2 -carboxy lic ac id) represents a significant advancement in organic chemistry with far-reaching implications for both medicine and materials science Its unique structural features offer unparalleled opportunities for customization synthesis application across diverse fields highlighting why it is such an important compound